Cas no 1807940-27-7 (5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid)

• Product Name: 5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid
• CAS No: 1807940-27-7
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 6402052
• PubChem ID: 28170368
• Update Time: 2025-06-29

5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1807940-27-7
• rac-5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoic acid
• 1820583-84-3
• EN300-212208
• 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoic acid
• EN300-6732449
• 5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid
• starbld0004524

• Inchi： 1S/C12H12FNO3/c1-6-4-8(6)11(15)14-10-3-2-7(13)5-9(10)12(16)17/h2-3,5-6,8H,4H2,1H3,(H,14,15)(H,16,17)/t6-,8-/m1/s1
• InChI Key： KHXCNDVMASKGJY-HTRCEHHLSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)NC([C@@H]1C[C@H]1C)=O

Computed Properties

• Exact Mass: 237.08012141g/mol
• Monoisotopic Mass: 237.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid

Comprehensive Overview of 5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid (CAS No. 1807940-27-7)

5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid (CAS No. 1807940-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropane and benzoic acid moieties, is often explored for its potential applications in drug development, particularly in targeting specific enzymatic pathways. Researchers are increasingly interested in its stereochemical properties due to the presence of the (1R,2R) configuration, which can influence biological activity and binding affinity.

The structural complexity of 5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid makes it a subject of interest in medicinal chemistry. The incorporation of a fluoro substituent enhances its metabolic stability, a feature highly sought after in the design of modern therapeutics. Recent studies have highlighted its potential role in modulating inflammatory responses, making it a candidate for further investigation in autoimmune and chronic disease research. The compound's carboxamido linkage also contributes to its ability to interact with biological targets, such as receptors or enzymes, with high specificity.

In the context of current trends, 5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid aligns with the growing demand for small-molecule inhibitors and precision medicine. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting its binding modes and pharmacokinetic properties. Researchers frequently search for terms like "cyclopropane derivatives in drug design" or "fluoro-substituted benzoic acid applications," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1807940-27-7 is often used as a key identifier in patent literature and chemical databases.

The synthesis of 5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid involves multi-step organic reactions, including amide coupling and stereoselective cyclopropanation. These processes require meticulous control to ensure the desired stereochemistry and purity, which are critical for its intended applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with stringent research standards. The compound's logP and solubility profiles are also frequently evaluated to assess its drug-likeness.

From an industrial perspective, 5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid is often discussed in forums focusing on scalable synthetic routes and green chemistry. Environmental considerations are increasingly shaping chemical production, and this compound's synthesis is no exception. Optimizing yields while minimizing waste is a priority, aligning with global sustainability goals. Additionally, its potential as a building block for more complex molecules makes it a valuable asset in the pharmaceutical supply chain.

In summary, 5-Fluoro-2-((1R,2R)-2-methylcyclopropane-1-carboxamido)benzoic acid (CAS No. 1807940-27-7) represents a fascinating intersection of structural innovation and therapeutic potential. Its study contributes to broader conversations about drug discovery, molecular design, and sustainable chemistry, making it a compound of enduring interest to both academia and industry.